Aniline, N,N-dimethyl-4,4'-methylenedi-

• CAS No.: 83322-98-9
• Molecular Formula: C15H18N2
• Molecular Weight: 226.32 g/mol
• IUPAC Name: 4-[[4-(dimethylamino)phenyl]methyl]aniline
• InChI: InChI=1S/C15H18N2/c1-17(2)15-9-5-13(6-10-15)11-12-3-7-14(16)8-4-12/h3-10H,11,16H2,1-2H3
• InChI Key: KEZSNCVCAQSBLU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CC2=CC=C(C=C2)N

Description

Aniline, N,N-dimethyl-4,4’-methylenedi- is a chemical compound known for its role as an intermediate in dye manufacturing and as a reagent for the determination of lead. It is also referred to as N,N,N’,N’-Tetramethyl-4,4’-diaminodiphenylmethane or N,N,N’,N’-Tetramethyl-4,4’-methylenedianiline . This compound is characterized by its molecular formula CH2[C6H4N(CH3)2]2 and a molecular weight of 254.37 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

Aniline, N,N-dimethyl-4,4’-methylenedi- can be synthesized through the reaction of aniline with formaldehyde in the presence of hydrochloric acid . This reaction proceeds in two steps: the formation of an intermediate aminal at room temperature, followed by the rearrangement of the aminal to the final product at higher temperatures .

Industrial Production Methods

In industrial settings, the production of this compound involves the alkylation of aniline with methanol in the presence of an acid catalyst . This method is efficient and widely used in large-scale manufacturing processes.

Chemical Reactions Analysis

Types of Reactions

Aniline, N,N-dimethyl-4,4’-methylenedi- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert it into simpler amines.

Substitution: It can undergo substitution reactions where one or more hydrogen atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The conditions for these reactions vary, with some requiring elevated temperatures and others proceeding at room temperature.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield various oxidized derivatives, while reduction typically produces simpler amines.

Scientific Research Applications

Aniline, N,N-dimethyl-4,4’-methylenedi- has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of dyes and other organic compounds.

Biology: It has been used to check the production of hydrogen cyanide by bacteria.

Medicine: Its derivatives are explored for potential therapeutic applications.

Industry: It is employed in the preparation of Feigl-Anger paper for visualizing hydrogen cyanide release and in the characterization of inclusion complexes with β-cyclodextrin.

Mechanism of Action

The mechanism of action of Aniline, N,N-dimethyl-4,4’-methylenedi- involves its interaction with various molecular targets and pathways. It acts as a reagent in chemical reactions, facilitating the formation of desired products. Its molecular structure allows it to participate in various chemical processes, making it a valuable intermediate in synthetic chemistry.

Comparison with Similar Compounds

Similar Compounds

N,N-Dimethylaniline: This compound is similar in structure but lacks the methylene bridge between the aromatic rings.

4,4’-Methylenedianiline: This compound has a similar methylene bridge but does not have the dimethylamino groups.

Uniqueness

Aniline, N,N-dimethyl-4,4’-methylenedi- is unique due to its specific structure, which includes both the methylene bridge and the dimethylamino groups. This combination of features makes it particularly useful in dye manufacturing and as a reagent in various chemical assays .